methyl 4-bromo-1H-pyrrole-3-carboxylate
Overview
Description
Methyl 4-bromo-1H-pyrrole-3-carboxylate is an organic compound with the molecular formula C6H6BrNO2. It is a white crystalline solid that is soluble in water. It is a member of the pyrrole family and is used in a variety of scientific research applications. It is a versatile compound that is used in pharmaceutical, biochemistry, and chemical synthesis.
Scientific Research Applications
Methyl 4-bromo-1H-pyrrole-3-carboxylate is used in a variety of scientific research applications. It is used in the synthesis of organic compounds such as heterocycles, polymers, and pharmaceuticals. It is also used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a reactant in the synthesis of polymers.
Mechanism of Action
Methyl 4-bromo-1H-pyrrole-3-carboxylate acts as an electron-withdrawing group in organic synthesis. It is a strong electron-withdrawing group that can be used to increase the reactivity of other molecules. It can also be used to increase the polarity of a molecule, which can be beneficial for the synthesis of certain compounds.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. Studies have shown that it has a variety of effects on the human body, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has also been shown to have an effect on the metabolism of lipids, proteins, and carbohydrates.
Advantages and Limitations for Lab Experiments
Methyl 4-bromo-1H-pyrrole-3-carboxylate is an ideal compound for use in laboratory experiments. It is a stable compound that is easy to handle and store. It is also relatively inexpensive, making it a cost-effective choice for many experiments. However, it is important to note that it is a strong electron-withdrawing group, so it is important to be aware of the potential side effects that may occur when using it in experiments.
Future Directions
Given its versatility and wide range of applications, there are many potential future directions for the use of methyl 4-bromo-1H-pyrrole-3-carboxylate. These include further research into its biochemical and physiological effects, as well as its potential applications in organic synthesis, pharmaceuticals, and polymers. Additionally, it could be used as a reagent in the synthesis of new heterocyclic compounds and as a catalyst in chemical reactions. Finally, it could be used to develop new methods of drug delivery, such as nanoparticles and other nanotechnology.
Synthesis Methods
Methyl 4-bromo-1H-pyrrole-3-carboxylate can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-bromopyrrole with methyl iodide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction yields a white crystalline solid. Other methods of synthesis include the reaction of 4-bromopyrrole with acetic anhydride or ethyl bromoacetate in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-bromo-1H-pyrrole-3-carboxylate involves the bromination of methyl 1H-pyrrole-3-carboxylate followed by esterification of the resulting product.", "Starting Materials": [ "Methyl 1H-pyrrole-3-carboxylate", "Bromine", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve methyl 1H-pyrrole-3-carboxylate in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, add sodium acetate to the solution and stir for 30 minutes.", "Step 4: Pour the reaction mixture into water and extract the product with ethyl acetate.", "Step 5: Dry the organic layer with sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Dissolve the crude product in ethanol and add sulfuric acid.", "Step 7: Heat the mixture at reflux for 2 hours.", "Step 8: Cool the mixture and pour it into water.", "Step 9: Extract the product with ethyl acetate and dry the organic layer with sodium sulfate.", "Step 10: Evaporate the solvent to obtain the pure product, methyl 4-bromo-1H-pyrrole-3-carboxylate." ] } | |
CAS RN |
1508304-05-9 |
Molecular Formula |
C6H6BrNO2 |
Molecular Weight |
204 |
Purity |
95 |
Origin of Product |
United States |
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